Cas no 682764-86-9 (propyl 4-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate)

• Product Name: propyl 4-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate
• CAS No: 682764-86-9
• MF: C₁₅H₁₇NO₄S₂
• MW: 339.429781675339
• CID: 5860069
• PubChem ID: 6204392
• Update Time: 2025-11-01

propyl 4-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate Chemical and Physical Properties

Names and Identifiers

• propyl (E)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoate
• propyl 4-[5-(2-furylmethylene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoate
• 3-Thiazolidinebutanoic acid, 5-(2-furanylmethylene)-4-oxo-2-thioxo-, propyl ester
• F1063-2125
• propyl 4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate
• (E)-propyl 4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoate
• SR-01000010198
• SR-01000010198-1
• propyl 4-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate
• AKOS002208207
• AS-871/43475571
• 682764-86-9

• Inchi： 1S/C15H17NO4S2/c1-2-8-20-13(17)6-3-7-16-14(18)12(22-15(16)21)10-11-5-4-9-19-11/h4-5,9-10H,2-3,6-8H2,1H3
• InChI Key： YFJGPCNZGDDSPS-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CO2)C(=O)N(CCCC(OCCC)=O)C1=S

Computed Properties

• Exact Mass: 339.05990037g/mol
• Monoisotopic Mass: 339.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on propyl 4-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate

Comprehensive Overview of Propyl 4-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate (CAS No. 682764-86-9)

The compound Propyl 4-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate (CAS No. 682764-86-9) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a furan ring, a thiazolidinone core, and a butanoate ester moiety makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, which aligns with the growing demand for novel therapeutic agents in areas like anti-inflammatory and antioxidant treatments.

One of the most searched questions about this compound revolves around its synthesis and stability. The thiazolidinone derivative is known for its versatility, often serving as a key intermediate in the production of more complex molecules. Recent studies highlight its role in green chemistry applications, where researchers aim to minimize environmental impact while maximizing efficiency. This aligns with the broader trend of sustainable chemistry, a hot topic among scientists and industry professionals alike. The compound's E-configuration (denoted by 5E in its name) also plays a critical role in its reactivity and interaction with biological targets.

Another area of interest is the compound's potential in drug discovery. The furan-2-yl group is a common pharmacophore found in many FDA-approved drugs, suggesting that Propyl 4-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate could be a valuable building block for medicinal chemistry. Its sulfanylidene moiety further enhances its ability to interact with enzymes and receptors, making it a subject of ongoing research in targeted therapy. This is particularly relevant given the rising interest in personalized medicine and precision healthcare.

From a technical standpoint, the compound's CAS No. 682764-86-9 serves as a unique identifier, ensuring accurate referencing in academic and industrial databases. Its IUPAC name, while lengthy, provides a precise description of its molecular structure, which is essential for reproducibility in research. The inclusion of terms like 4-oxo and 2-sulfanylidene highlights the functional groups that define its chemical behavior. These details are critical for researchers who rely on structure-activity relationship (SAR) studies to optimize compound performance.

In summary, Propyl 4-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate represents a fascinating intersection of chemistry and biology. Its multifaceted structure and potential applications make it a compelling subject for future studies, particularly in the context of innovative therapeutics and sustainable science. As research continues to evolve, this compound may well emerge as a cornerstone in the next generation of scientific breakthroughs.